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Compound of Interest

Compound Name: mTOR inhibitor WYE-28

Cat. No.: B15540991 Get Quote

Introduction

WYE-28 is a potent and selective inhibitor of the mechanistic target of rapamycin (mTOR), a

crucial serine/threonine kinase that regulates cell growth, proliferation, metabolism, and

survival. As an ATP-competitive inhibitor, WYE-28 effectively blocks mTOR signaling pathways.

[1] It demonstrates high selectivity for mTOR with an IC50 of 0.08 nM.[2][3][4] While highly

selective for mTOR, it also exhibits inhibitory activity against PI3Kα with an IC50 of 6 nM.[2][3]

Due to its role in fundamental cellular processes, WYE-28 is a valuable tool for research in

areas such as cancer and cell signaling.[4]

Proper reconstitution of lyophilized WYE-28 is critical for obtaining accurate and reproducible

experimental results. This document provides a detailed protocol for the reconstitution, storage,

and handling of WYE-28 for laboratory use.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of WYE-28.
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Property Value Source

Compound Name WYE-28 [1]

CAS Number 1062172-60-4 [2][3][4]

Molecular Formula C₃₀H₃₄N₈O₅ [2][3][4]

Molecular Weight 586.64 g/mol [2][3][5]

Purity ≥98% [4][5]

Solubility Soluble in DMSO (60 mg/mL) [4]

Storage (Lyophilized)
Store at -20°C for long-term

stability (≥ 4 years).[1][4]

Storage (Stock Solution)

Store at -20°C for up to 1

month or at -80°C for up to 6

months.[2]

Experimental Protocols
Safety Precautions
Before handling WYE-28, it is essential to review the Safety Data Sheet (SDS).[3][4] Always

use appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

chemical-resistant gloves.[6] Handle the compound in a well-ventilated area or a chemical fume

hood.[6]

Materials and Equipment
Lyophilized WYE-28 powder in a sealed vial

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Benchtop microcentrifuge
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Vortex mixer

Reconstitution Protocol for a 10 mM Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of WYE-28.

Equilibration: Allow the vial of lyophilized WYE-28 to equilibrate to room temperature for at

least 15-20 minutes before opening.[7] This prevents condensation from forming inside the

vial.

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1,000 x g for 1 minute) to

ensure that all the lyophilized powder is collected at the bottom of the vial.[7][8]

Solvent Calculation: Calculate the volume of DMSO required to achieve the desired 10 mM

concentration. Use the following formula:

Volume (μL) = [Mass of WYE-28 (mg) / Molecular Weight ( g/mol )] x 100,000

Example for 1 mg of WYE-28: Volume (μL) = [1 mg / 586.64 g/mol ] x 100,000 ≈ 170.46 μL

Dissolution: Carefully add the calculated volume of DMSO to the vial using a calibrated

micropipette.

Mixing: Cap the vial securely and vortex gently for 10-15 seconds to dissolve the powder.

Visually inspect the solution to ensure it is clear and free of particulates. If necessary, allow

the vial to sit at room temperature for 15-30 minutes with gentle agitation to ensure complete

dissolution.[7]

Storage and Handling of Stock Solution
Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.[2]

Storage Conditions:

For short-term storage (up to 1 month), store the aliquots at -20°C.[2]
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For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

Working Solutions: When preparing working solutions for experiments, dilute the stock

solution with the appropriate cell culture medium or experimental buffer immediately before

use.
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Caption: Workflow for reconstituting lyophilized WYE-28.
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Caption: Simplified PI3K/Akt/mTOR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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